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Compound of Interest

Compound Name: Helium

Cat. No.: B1201725 Get Quote

Technical Support Center: Helium Liquefaction
Systems
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the efficiency of helium liquefaction systems.

Troubleshooting Guides
This section provides solutions to common problems encountered during helium liquefaction

experiments.

Issue 1: Reduced or No Liquid Helium Production

A significant decrease or complete halt in liquid helium production is a critical issue. The

following steps will help diagnose and resolve the problem.

Troubleshooting Workflow: Reduced Liquefaction Rate
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Start: Reduced Liquefaction Rate

Check Compressor Discharge Pressure

Pressure Too Low?

Troubleshoot Compressor:
- Check for leaks

- Inspect oil level and quality
- Verify power supply

Yes

Monitor Cold Head Temperature

No

Temperature Too High?

Troubleshoot Cooling System:
- Check cooling water flow and temperature

- Inspect for blockages in cooling lines

Yes

Check for Impurities

No

Impurities Detected?

Regenerate Purifier/Adsorber

Yes

Inspect Joule-Thomson (J-T) Valve

No

J-T Valve Blocked or Malfunctioning?

Clean or Replace J-T Valve

Yes

System Operating Normally

No
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Start: Impure Helium Gas
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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